Cas no 898097-57-9 (1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-{[cyclohexyl(me thyl)amino]methyl}-1H-1,2,3-triazole-4-carboxylic)

• Product Name: 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-{[cyclohexyl(me thyl)amino]methyl}-1H-1,2,3-triazole-4-carboxylic
• CAS No: 898097-57-9
• MF: C₁₃H₁₉N₇O₃
• MW: 321.335061311722
• CID: 1075363
• PubChem ID: 7708961
• Update Time: 2025-04-20

1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-{[cyclohexyl(me thyl)amino]methyl}-1H-1,2,3-triazole-4-carboxylic Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-{[cyclohexyl(me thyl)amino]methyl}-1H-1,2,3-triazole-4-carboxylic
• 898097-57-9
• 1-(4-AMINO-1,2,5-OXADIAZOL-3-YL)-5-{[CYCLOHEXYL(METHYL)AMINO]METHYL}-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC
• 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-{[cyclohexyl(methyl)amino]methyl}-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-((cyclohexyl(methyl)amino)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[[cyclohexyl(methyl)amino]methyl]triazole-4-carboxylic acid
• AKOS003654251
• STK572391
• 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-{[cyclohexyl(methyl)amino]methyl}-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD07642245
• Inchi： 1S/C13H19N7O3/c1-19(8-5-3-2-4-6-8)7-9-10(13(21)22)15-18-20(9)12-11(14)16-23-17-12/h8H,2-7H2,1H3,(H2,14,16)(H,21,22)
• InChI Key： BEPALIXPHSEMKR-UHFFFAOYSA-N
• SMILES： OC(C1=C(CN(C)C2CCCCC2)N(C2C(N)=NON=2)N=N1)=O

Computed Properties

• Exact Mass: 321.15493749g/mol
• Monoisotopic Mass: 321.15493749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 136Ų